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Compound of Interest

Compound Name: ULTREZ 10
CAS No.: 195739-91-4
Cat. No.: B1181463
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the proper dispersion of ULTREZ™

10, a crosslinked polyacrylic acid polymer, ensuring optimal performance and avoiding common
issues such as agglomeration. Adherence to these protocols will result in consistent and stable

formulations.

Introduction to ULTREZ™ 10

ULTREZ™ 10 is a high-purity acrylic acid polymer known for its excellent thickening,
suspending, and stabilizing properties in aqueous and hydroalcoholic systems.[1][2] Its self-
wetting characteristics are designed to simplify the dispersion process and reduce processing
time.[1][3] However, improper handling can lead to the formation of agglomerates, commonly
known as "fish eyes," which can negatively impact the final product's quality and performance.

[41[5]16]
Key Properties:

* Appearance: White, fluffy powder[7]

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1181463#bc-rfq
https://avenalab.com/images/0001DOKUMENTACIJA/TDS/Carbopol-Ultrez-10---TDS.pdf
https://www.lubrizol.com/solutions/products/beauty/detail-pages/carbopol-ultrez-10-polymer
https://avenalab.com/images/0001DOKUMENTACIJA/TDS/Carbopol-Ultrez-10---TDS.pdf
https://www.ulprospector.com/en/na/PersonalCare/Detail/76/3758/CarbopolUltrez-10-polymer
https://ptacts.uspto.gov/ptacts/public-informations/petitions/1520937/download-documents?artifactId=VIOCBcQUo9LkbtW0qkw9tDtzNIHN2GeNXNy9GORXVk6Jw3d9ma3PWdI
https://www.nmcarbomer.com/blog/how-to-disperse-carbomer-powder-polymer_b34
https://www.youtube.com/watch?v=gxVCQ5R3TFQ
https://www.scribd.com/document/842416925/SPEC-Carbopol-Ultrez-10-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1181463?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e Odor: Slightly acetic[7]

¢ INCI Name: Carbomer[1][7]

Preventing Agglomeration: The Key to Successful
Dispersion

Agglomeration occurs when the outer layer of a powder particle hydrates before the core,
forming a gel-like barrier that prevents water from penetrating further.[5][6] This results in
undissolved lumps within the dispersion. The following protocols are designed to prevent this
issue.

Recommended Dispersion Protocol

This protocol is the most straightforward method for achieving a lump-free dispersion.

Materials and Equipment:

ULTREZ™ 10 polymer

Dispersion medium (e.g., deionized water)

Variable-speed overhead mixer with a propeller or turbine impeller[5]

Beaker or vessel of appropriate size
Procedure:
e Add the desired amount of the dispersion medium to the mixing vessel.

e Begin agitation at a moderate speed (800-1200 rpm) to create a vortex.[4][5] The vortex
should be about one to one-and-a-half times the impeller diameter.[5]

o Slowly and steadily sift the ULTREZ™ 10 powder into the vortex. A coarse sieve can be
beneficial for breaking up any loose agglomerates in the dry powder.[5]

o Continue mixing until the polymer is fully dispersed. The unique performance of ULTREZ™
10 allows it to wet quickly but hydrate slowly, minimizing the risk of lumping.[8]

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.scribd.com/document/842416925/SPEC-Carbopol-Ultrez-10-1
https://avenalab.com/images/0001DOKUMENTACIJA/TDS/Carbopol-Ultrez-10---TDS.pdf
https://www.scribd.com/document/842416925/SPEC-Carbopol-Ultrez-10-1
https://www.nmcarbomer.com/blog/how-to-disperse-carbomer-powder-polymer_b34
https://www.youtube.com/watch?v=gxVCQ5R3TFQ
https://www.nmcarbomer.com/blog/how-to-disperse-carbomer-powder-polymer_b34
https://ptacts.uspto.gov/ptacts/public-informations/petitions/1520937/download-documents?artifactId=VIOCBcQUo9LkbtW0qkw9tDtzNIHN2GeNXNy9GORXVk6Jw3d9ma3PWdI
https://www.nmcarbomer.com/blog/how-to-disperse-carbomer-powder-polymer_b34
https://www.nmcarbomer.com/blog/how-to-disperse-carbomer-powder-polymer_b34
https://www.nmcarbomer.com/blog/how-to-disperse-carbomer-powder-polymer_b34
https://www.youtube.com/watch?v=8DrQBH0K6Fs
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1181463?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e The resulting dispersion will be acidic (pH ~3) and have a low viscosity.[9][10]
Critical Considerations:

e Avoid High Shear: Extremely high-shear mixers, such as rotor-stator homogenizers or
blenders, should be used with caution as they can permanently break down the polymer
structure, leading to a significant loss in viscosity.[4][5]

o Temperature: The dispersion can be prepared at room temperature.

Neutralization: Activating the Thickening Properties

ULTREZ™ 10 is an acidic polymer that requires neutralization to achieve its maximum viscosity
and thickening capabilities.[9][11][12][13] The neutralization process uncoils the polymer chains
due to electrostatic repulsion, leading to a significant increase in viscosity.[9][13]

Neutralization Protocol

Materials and Equipment:

ULTREZ™ 10 dispersion

Neutralizing agent (e.g., Sodium Hydroxide, Triethanolamine)

pH meter

Overhead mixer

Procedure:

Continue to agitate the ULTREZ™ 10 dispersion at a moderate speed.

Slowly add the chosen neutralizing agent to the dispersion.

Monitor the pH of the dispersion continuously.

Viscosity will increase as the pH approaches the optimal range.

Continue adding the neutralizer until the target pH is reached.
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Selection of Neutralizing Agent

The choice of neutralizer depends on the desired final properties of the formulation, including

the presence of alcohol.

Neutralizing Agent Recommended Use

Aqueous systems and hydroalcoholic systems

Sodium Hydroxide (NaOH
Y ( ) with up to 20% alcohol.[13]

Aqueous and hydroalcoholic systems with up to

Triethanolamine (TEA) 60% alcohol.[12]
% alcohol.

Hydroalcoholic systems with up to 60% alcohol.
[12]

Tris Amino™

Quantitative Data

Typical Properties of ULTREZ™ 10

Property Value Reference
Recommended Use Level 0.2 to 1.0 wt% [2]
Viscosity (0.5 wt% mucilage at

45,000 - 65,000 mPa-s [7]
pH 7.3-7.8)
Loss on Drying <2.0% [7]
Residual Solvents (Ethyl

< 0.45% [7]

Acetate + Cyclohexane)

Viscosity Profile as a Function of pH

The viscosity of an ULTREZ™ 10 dispersion is highly dependent on the pH. The optimal pH
range for achieving maximum viscosity is typically between 6.5 and 7.5.[9][12][13]
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pH Viscosity (0.5% Concentration)
~3 Low

5.0-9.0 High

>9.0 Decreasing

Note: The viscosity begins to decrease at a pH above 9.0 due to the dampening of the

electrostatic repulsion caused by excess electrolytes.[9][13]

Experimental Protocols
Protocol for Preparing a 0.5% ULTREZ™ 10 Gel

Dispersion: a. Measure 99.5 g of deionized water into a 250 mL beaker. b. Place the beaker
under a variable-speed overhead mixer equipped with a propeller impeller. c. Adjust the
mixer speed to create a vortex without splashing. d. Slowly sift 0.5 g of ULTREZ™ 10
powder into the vortex. e. Continue mixing for 15-20 minutes, or until the powder is fully

hydrated and the dispersion is uniform.

Neutralization: a. Prepare a 10% (w/w) solution of Sodium Hydroxide (NaOH). b. While
continuing to stir the ULTREZ™ 10 dispersion, slowly add the 10% NaOH solution dropwise.
c. Monitor the pH of the dispersion using a calibrated pH meter. d. Continue adding the
NaOH solution until a pH of 7.0 £ 0.2 is achieved. e. Observe the significant increase in

viscosity as the gel forms.

Visual Representations
Dispersion Workflow
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Caption: Workflow for proper dispersion and neutralization of ULTREZ™ 10.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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